BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of 1-Bromo-4-methylpent-2-
yne: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-4-methylpent-2-yne

Cat. No.: B12980106

Disclaimer: This document provides a summary of available safety and handling information.
Direct, comprehensive safety and toxicological data for 1-Bromo-4-methylpent-2-yne is
limited. The information presented herein is largely extrapolated from data on analogous
compounds, namely 1-Bromo-4-methylpent-2-ene and 1-bromo-4-methylpentane. It is
imperative that this compound be handled with extreme caution by trained professionals in a
well-equipped laboratory setting, assuming it to be hazardous. A thorough risk assessment
should be conducted before any use.

Introduction

1-Bromo-4-methylpent-2-yne is a halogenated alkyne of interest in organic synthesis and
potentially in the development of novel pharmaceutical agents. Due to the presence of the
reactive propargyl bromide moiety, this compound is expected to be a potent electrophile and
lachrymator. This guide aims to provide researchers, scientists, and drug development
professionals with a concise overview of the known properties and recommended safety
precautions for handling 1-Bromo-4-methylpent-2-yne and related compounds.

Physicochemical and Hazard Data

Quantitative data for 1-Bromo-4-methylpent-2-yne is primarily based on computational
models. For a comparative understanding, experimental data for analogous compounds are
also provided.
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Table 1: Computed Physicochemical Properties of 1-

Bromo-4-methylpent-2-yne[1]

Property Value
Molecular Formula CeHoBr
Molecular Weight 161.04 g/mol
XLogP3 2.4
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 0

Rotatable Bond Count 2

Exact Mass

159.98876 Da

Monoisotopic Mass

159.98876 Da

Topological Polar Surface Area 0 A2
Heavy Atom Count 7
Complexity 91.2

Table 2: Comparative Physicochemical Data of

Analogous Compounds

1-Bromo-4-methylpent-2- 1-bromo-4-
Property

ene[1] methylpentane[2]
Molecular Formula CeH11Br CeH13Br
Molecular Weight 163.06 g/mol 165.07 g/mol
Boiling Point Not available 146 °C
Density Not available 1.134 g/mL at 25 °C
Refractive Index Not available n20/D 1.446
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Hazard Identification and GHS Classification

Specific GHS classification for 1-Bromo-4-methylpent-2-yne is not available. The following
classifications for 1-bromo-4-methylpentane should be considered as a minimum precautionary
measure.

Table 3: GHS Hazard Classification for 1-bromo-4-
methylpentane[4]

Hazard Class Hazard Category
Flammable liquids Category 3
Acute toxicity, oral Category 4
Serious eye damage/eye irritation Category 2

Signal Word: Warning[3]

Hazard Statements:[3]

o H226: Flammable liquid and vapor.

e H302: Harmful if swallowed.

o H319: Causes serious eye irritation.

Precautionary Statements:[3]

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o P233: Keep container tightly closed.

e P240: Ground/bond container and receiving equipment.

e P241: Use explosion-proof electrical/ventilating/lighting equipment.

e P242: Use only non-sparking tools.
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e P243: Take precautionary measures against static discharge.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.
o P337+P313: If eye irritation persists, get medical advice/attention.

o P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.

o P403+P235: Store in a well-ventilated place. Keep cool.
o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling Procedures

The following protocols are general guidelines for handling hazardous organic bromides and
should be adapted to specific experimental conditions following a thorough risk assessment.

Personal Protective Equipment (PPE)

A detailed workflow for donning and doffing PPE is crucial for minimizing exposure.
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Doffing PPE
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Donning PPE

. Don Lab Coat Wear Safety Goggles Wear Chemical Resistant Gloves
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

General Handling and Storage

Ventilation: All manipulations of 1-Bromo-4-methylpent-2-yne must be carried out in a
certified chemical fume hood with good ventilation.

Inert Atmosphere: As alkynyl halides can be unstable, handling under an inert atmosphere
(e.g., nitrogen or argon) may be necessary, especially for long-term storage or reactions
sensitive to air and moisture.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
heat, light, and incompatible materials such as strong oxidizing agents and bases.

Spills: In case of a small spill, absorb with an inert material (e.g., vermiculite, dry sand) and
place in a sealed container for disposal. For larger spills, evacuate the area and follow
emergency procedures.

First Aid Measures

These first aid measures are based on data for analogous bromoalkanes and should be

considered as a baseline.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.
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o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a poison control center or doctor immediately.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

Logical Relationship for Safe Chemical Handling

The following diagram illustrates the logical flow of considerations and actions for safely
handling a potentially hazardous chemical like 1-Bromo-4-methylpent-2-yne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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